Cas no 2172275-00-0 (5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylpentanoic acid)

• Product Name: 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylpentanoic acid
• CAS No: 2172275-00-0
• MF: C₂₅H₂₉N₃O₆
• MW: 467.514266729355
• CID: 6172795
• PubChem ID: 165552064
• Update Time: 2025-06-25

5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylpentanoic acid
• 2172275-00-0
• 5-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-2-methylpentanoic acid
• EN300-1507889

• Inchi： 1S/C25H29N3O6/c1-16(24(31)32)7-6-12-26-22(29)13-27-23(30)14-28-25(33)34-15-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21H,6-7,12-15H2,1H3,(H,26,29)(H,27,30)(H,28,33)(H,31,32)
• InChI Key： OESQPOJZGAKHQW-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCC(NCCCC(C(=O)O)C)=O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 467.20563565g/mol
• Monoisotopic Mass: 467.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 134Ų

Additional information on 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylpentanoic acid

Comprehensive Overview of 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylpentanoic acid (CAS No. 2172275-00-0)

In the rapidly evolving field of peptide synthesis and pharmaceutical research, 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylpentanoic acid (CAS No. 2172275-00-0) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in the development of novel therapeutic agents and biochemical tools. Researchers and industry professionals are increasingly focusing on its applications, driven by the growing demand for precision medicine and advanced drug delivery systems.

The compound's Fmoc-protected amino acid moiety is particularly noteworthy, as it is widely utilized in solid-phase peptide synthesis (SPPS). The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group serves as a temporary protecting group for amines, enabling the stepwise construction of peptides with high efficiency and minimal side reactions. This feature aligns with current trends in green chemistry and sustainable synthesis, where reducing waste and improving yield are paramount. Moreover, the compound's 2-methylpentanoic acid backbone contributes to its stability and bioavailability, making it a valuable building block in drug design.

Recent advancements in AI-driven drug discovery have further highlighted the importance of compounds like 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylpentanoic acid. Machine learning models are now being trained to predict the optimal use of such molecules in peptide-based therapeutics, addressing challenges like target specificity and metabolic stability. This synergy between synthetic chemistry and computational tools is revolutionizing the pharmaceutical landscape, with CAS No. 2172275-00-0 at the forefront of innovation.

From a commercial perspective, the demand for high-purity Fmoc-amino acid derivatives is surging, driven by their applications in bioconjugation, proteomics, and antibody-drug conjugates (ADCs). The compound's versatility is also evident in its use for labeling and modifying biomolecules, a critical step in diagnostic assays and imaging technologies. As the life sciences sector continues to expand, the relevance of CAS No. 2172275-00-0 is expected to grow, particularly in regions with robust biotech infrastructure like North America and Asia-Pacific.

Quality control and regulatory compliance are essential considerations for manufacturers and suppliers of 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylpentanoic acid. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to ensure the compound meets stringent purity standards. These practices are critical for maintaining consistency in research outcomes and industrial applications, reinforcing the compound's reputation as a reliable reagent in synthetic chemistry.

Looking ahead, the integration of 5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2-methylpentanoic acid into personalized medicine and next-generation biologics is a promising avenue. Its compatibility with automated synthesis platforms and potential for modular functionalization make it a cornerstone of modern drug development pipelines. As scientific inquiry delves deeper into peptide engineering and biomaterials, the compound's utility is poised to expand, solidifying its position as a key player in 21st-century chemical innovation.